Cas no 1249811-80-0 (1-Methanesulfonylpiperidine-3-sulfonamide)

• Product Name: 1-Methanesulfonylpiperidine-3-sulfonamide
• CAS No: 1249811-80-0
• MF: C₆H₁₄N₂O₄S₂
• MW: 242.316359043121
• MDL: MFCD12794893
• CID: 5242492
• PubChem ID: 61132770
• Update Time: 2026-03-08

1-Methanesulfonylpiperidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-METHANESULFONYLPIPERIDINE-3-SULFONAMIDE
• 3-Piperidinesulfonamide, 1-(methylsulfonyl)-
• 1-Methanesulfonylpiperidine-3-sulfonamide

• MDL： MFCD12794893
• Inchi： 1S/C6H14N2O4S2/c1-13(9,10)8-4-2-3-6(5-8)14(7,11)12/h6H,2-5H2,1H3,(H2,7,11,12)
• InChI Key： AGHMVFHDCKRSTQ-UHFFFAOYSA-N
• SMILES： S(C1CN(CCC1)S(C)(=O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: -1.2
• Topological Polar Surface Area: 114

Additional information on 1-Methanesulfonylpiperidine-3-sulfonamide

Comprehensive Overview of 1-Methanesulfonylpiperidine-3-sulfonamide (CAS No. 1249811-80-0): Properties, Applications, and Research Insights

1-Methanesulfonylpiperidine-3-sulfonamide (CAS No. 1249811-80-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a piperidine ring with methanesulfonyl and sulfonamide functional groups. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a key intermediate in drug discovery and development. Its dual-functional design offers versatility in medicinal chemistry applications, particularly in modulating biological targets.

Recent trends in drug discovery highlight the growing demand for sulfonamide-based compounds, as they are frequently explored for their enzyme inhibitory properties and bioavailability. Researchers are particularly interested in how 1-Methanesulfonylpiperidine-3-sulfonamide can be optimized for targeted therapies, especially in areas like kinase inhibition and metabolic regulation. Its structural features make it a candidate for addressing challenges in small-molecule drug design, a topic frequently searched in AI-driven chemistry platforms.

From a synthetic chemistry perspective, the compound's CAS No. 1249811-80-0 serves as a critical identifier in chemical databases and patent literature. Its synthesis often involves multi-step reactions, including sulfonylation and ring functionalization, which are subjects of ongoing process optimization studies. The rise of green chemistry has also spurred interest in eco-friendly methods to produce such high-value intermediates, aligning with broader industry shifts toward sustainability.

In pharmacological research, 1-Methanesulfonylpiperidine-3-sulfonamide is studied for its potential role in structure-activity relationship (SAR) analyses. Its sulfonamide moiety is known to enhance binding affinity to proteins, making it relevant for fragment-based drug design. Questions about its solubility, stability, and metabolic profile are common in research forums, reflecting the compound's complexity and utility.

The compound's applications extend to material science, where its sulfonyl groups contribute to the development of functional polymers and coatings. As industries seek advanced materials with tailored properties, CAS No. 1249811-80-0 emerges as a building block for innovations in nanotechnology and surface modification.

For researchers and manufacturers, ensuring the purity and scalability of 1-Methanesulfonylpiperidine-3-sulfonamide remains a priority. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, topics frequently queried in scientific search engines. The compound's regulatory status and supply chain considerations also feature prominently in industry discussions.

In summary, 1-Methanesulfonylpiperidine-3-sulfonamide (CAS No. 1249811-80-0) represents a convergence of pharmaceutical innovation and chemical expertise. Its multifaceted applications and research potential ensure its relevance in both academic and industrial settings, addressing contemporary challenges in healthcare and advanced materials.